COBRATOXIN (Alpha-) COBRATOXIN (Alpha-) It is a long chain postsynaptic neurotoxin, antagonist of nicotinic receptor with a high affinity. A 71-amino acid polypeptide with 5 disulfide Bonds, purified from Naja kaouthia snake venom. It is a nicotinic cholinoreceptor antagonist: Kd = 55 pM, homologue of postsynaptically acting toxins.
Brand Name: Vulcanchem
CAS No.: 69344-74-7
Catalog No.: VC026165
InChI:
SMILES:
Molecular Formula: C332 H520 N98 O101 S10
Molecular Weight: 7,821

COBRATOXIN (Alpha-)

* For research use only. Not for human or veterinary use.

CAS No.: 69344-74-7

Peptides

Catalog No.: VC026165

Molecular Formula: C332 H520 N98 O101 S10

Molecular Weight: 7,821

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COBRATOXIN (Alpha-) - 69344-74-7

CAS No. 69344-74-7
Product Name COBRATOXIN (Alpha-)
Molecular Formula C332 H520 N98 O101 S10
Molecular Weight 7,821
Appearance White solid
Purity ≥ 99% (capillary electrophoresis)
Description It is a long chain postsynaptic neurotoxin, antagonist of nicotinic receptor with a high affinity. A 71-amino acid polypeptide with 5 disulfide Bonds, purified from Naja kaouthia snake venom. It is a nicotinic cholinoreceptor antagonist: Kd = 55 pM, homologue of postsynaptically acting toxins.
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- Faure G. et al., Biochemistry (1983). 22:2068-2076

- Karlsson E. et al.,/Isolation of the principal neurotoxins of Naja naja subspecies from the asian mainland./ Toxicon (1972). 10:217-225

- Walkinshaw M.D. et al., Proc. Natl. Acad. Sci. USA (1980). 77:2400-2404

- Betzel C. et al., J. Biol. Chem. (1991). 266:21530-21536